![molecular formula C8H6ClNO2S B1590967 (4-Cyanophenyl)methanesulfonyl chloride CAS No. 56105-99-8](/img/structure/B1590967.png)
(4-Cyanophenyl)methanesulfonyl chloride
Overview
Description
“(4-Cyanophenyl)methanesulfonyl chloride” is a chemical compound with the empirical formula C8H6ClNO2S and a molecular weight of 215.66 .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the SMILES stringClS(=O)(=O)Cc1ccc(cc1)C#N
. Physical And Chemical Properties Analysis
“this compound” is a solid substance . It has a melting point of 99.5 °C . It is slightly soluble in DMSO and very slightly soluble in tetrahydrofuran when heated .Scientific Research Applications
Complex Formation and Spectroscopy
Studies demonstrate the formation of complexes between derivatives of 4-cyanophenyl methanesulfonyl chloride and certain nitrogen bases. These complexes have been examined using ESI MS, 1H NMR, and FT-IR spectroscopy, revealing insights into proton transfer and the formation of ionic pairs within these complexes (Binkowska et al., 2008).
Structural Analysis of Derivatives
Research on N-(2-cyanophenyl)disulfonamides derived from certain compounds demonstrates the utility of 4-cyanophenyl methanesulfonyl chloride derivatives in structural characterization. These structures have been elucidated using NMR, IR, mass spectrometric techniques, and X-ray diffraction, highlighting the chemical's role in structural biology and materials science (Mphahlele & Maluleka, 2021).
Electrochemistry and Energy Storage
In the field of electrochemistry, research involving methanesulfonyl chloride, a related compound, explores its use in ionic liquids and as an electrolyte in energy storage systems, such as in the electrochemical properties of vanadium pentoxide films (Su, Winnick, & Kohl, 2001).
Synthesis and Catalysis
The compound has been used in various synthetic processes. For example, it's involved in Pd-catalyzed cross-coupling reactions, highlighting its role in organic synthesis and potentially in pharmaceuticals (Rosen et al., 2011).
Anticancer and Anti-Inflammatory Research
In biomedical research, derivatives of 4-cyanophenyl methanesulfonyl chloride have been explored for their anticancer and anti-inflammatory properties, offering insights into potential therapeutic applications (Sondhi et al., 2009).
Electrochemical Reduction Studies
The electrochemical reduction of related compounds like p-cyanophenyl methyl sulfone has been studied, shedding light on reactions and potential applications in electrochemistry and materials science (Pilard et al., 2001).
Safety and Hazards
Mechanism of Action
The cyanophenyl group in the compound could potentially interact with various biological targets, but without specific study data, it’s hard to say for certain. The compound’s effects would also depend on its pharmacokinetics, including how well it’s absorbed into the body, how it’s distributed to different tissues, how it’s metabolized, and how it’s excreted .
The compound’s actions could be influenced by various environmental factors, such as pH, temperature, and the presence of other substances that could react with it .
Properties
IUPAC Name |
(4-cyanophenyl)methanesulfonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClNO2S/c9-13(11,12)6-8-3-1-7(5-10)2-4-8/h1-4H,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKKQISHRHXSEGI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CS(=O)(=O)Cl)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20573165 | |
Record name | (4-Cyanophenyl)methanesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20573165 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
56105-99-8 | |
Record name | (4-Cyanophenyl)methanesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20573165 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (4-Cyanophenyl)methanesulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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